Cas no 2229355-29-5 (3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol)

• Product Name: 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol
• CAS No: 2229355-29-5
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 5935141
• PubChem ID: 165701237
• Update Time: 2025-10-29

3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol
• EN300-1916513
• 2229355-29-5
• 3-{[1-(4-bromophenyl)cyclopropyl]methyl}azetidin-3-ol

• Inchi： 1S/C13H16BrNO/c14-11-3-1-10(2-4-11)12(5-6-12)7-13(16)8-15-9-13/h1-4,15-16H,5-9H2
• InChI Key： JRPOKUVUOMZJFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC2(CNC2)O)CC1

Computed Properties

• Exact Mass: 281.04153g/mol
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol

Research Briefing on 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol (CAS: 2229355-29-5)

In recent years, the compound 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol (CAS: 2229355-29-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and cyclopropylmethyl structural motifs, has shown promising potential in various therapeutic applications. The presence of the 4-bromophenyl group further enhances its pharmacological properties, making it a subject of extensive research. This briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol involves a multi-step process that has been optimized in recent studies. Key advancements include the use of palladium-catalyzed cross-coupling reactions to introduce the 4-bromophenyl group and the development of stereoselective methods to achieve the desired azetidin-3-ol configuration. These synthetic improvements have not only increased the yield and purity of the compound but also facilitated its scalability for industrial production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

From a biological perspective, 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Recent in vitro and in vivo studies have highlighted its affinity for GABA_A and NMDA receptors, suggesting potential applications in neurological disorders such as epilepsy, anxiety, and chronic pain. Additionally, preliminary data indicate that this compound may exhibit anti-inflammatory properties, possibly through the inhibition of key pro-inflammatory cytokines. These findings position it as a versatile candidate for further drug development.

Pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Notably, 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol exhibits favorable oral bioavailability and blood-brain barrier penetration, which are critical for its intended neurological applications. However, challenges remain in optimizing its metabolic stability to reduce potential drug-drug interactions. Recent efforts have focused on structural modifications to address these issues while maintaining its therapeutic efficacy.

In conclusion, 3-{1-(4-bromophenyl)cyclopropylmethyl}azetidin-3-ol (CAS: 2229355-29-5) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable subject for ongoing research. Future studies should aim to further elucidate its mechanism of action, optimize its pharmacokinetic properties, and explore its potential in combination therapies. As the field advances, this compound may pave the way for innovative treatments in neurology and beyond.